Cas no 61346-48-3 (5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid)
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid is a bicyclic organic compound featuring both an amino group and a carboxylic acid functional group on an indane scaffold. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. Its rigid indane core provides conformational stability, while the amino and carboxyl groups offer sites for further derivatization. The compound is valued for its potential in constructing peptidomimetics and small-molecule inhibitors. High purity grades are available to ensure consistency in research and industrial applications. Proper handling is recommended due to its reactive functional groups.
61346-48-3 structure
Product Name:5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid
CAS No:61346-48-3
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD18452111
CID:483057
PubChem ID:12318493
Update Time:2025-05-27
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid
- 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-
- DTXSID50488112
- WMARYWZKHJKINC-UHFFFAOYSA-N
- 5-Amino-1-indanecarboxylic acid, AldrichCPR
- 5-aminoindane-1-carboxylic acid
- 61346-48-3
- AKOS006372002
- 5-Amino-2,3-dihydro-1H-indene-1-carboxylicacid
- SCHEMBL2730048
-
- MDL: MFCD18452111
- Inchi: 1S/C10H11NO2/c11-7-2-4-8-6(5-7)1-3-9(8)10(12)13/h2,4-5,9H,1,3,11H2,(H,12,13)
- InChI Key: WMARYWZKHJKINC-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC(=CC=2CC1)N)=O
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM184409-1g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A079000082-1g |
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | 95% | 1g |
390.60 USD | 2021-06-15 | |
| eNovation Chemicals LLC | K05364-1g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | >95% | 1g |
$398 | 2024-06-05 | |
| eNovation Chemicals LLC | K05364-5g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | >95% | 5g |
$1450 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643991-1g |
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | 98% | 1g |
¥3124.00 | 2024-05-06 | |
| Crysdot LLC | CD12055065-1g |
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | 95+% | 1g |
$455 | 2024-07-24 | |
| eNovation Chemicals LLC | K05364-1g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | >95% | 1g |
$398 | 2025-02-21 | |
| eNovation Chemicals LLC | K05364-5g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | >95% | 5g |
$1450 | 2025-02-21 | |
| eNovation Chemicals LLC | K05364-5g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | >95% | 5g |
$1450 | 2025-03-03 | |
| eNovation Chemicals LLC | K05364-1g |
5-amino-2,3-dihydro-1H-indene-1-carboxylic acid |
61346-48-3 | >95% | 1g |
$398 | 2025-03-03 |
5-Amino-2,3-dihydro-1H-indene-1-carboxylic acid Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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